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Compound of Interest

Ethyl 1-
Compound Name:

aminocyclohexanecarboxylate

Cat. No.: B168046

An In-depth Technical Guide on the Safety, Handling, and MSDS of Ethyl 1-
aminocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for Ethyl 1-aminocyclohexanecarboxylate. The information
is compiled and presented to meet the needs of laboratory and drug development
professionals, with a focus on safe handling and emergency preparedness.

Chemical Identification and Physical Properties

Ethyl 1-aminocyclohexanecarboxylate is a chemical compound with the molecular formula
C9H17NO2. It is also known by other names, including Cyclohexanecarboxylic acid, 1-amino-,
ethyl ester.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Weight 171.24 g/mol [1112]
CAS Number 1664-34-2 [1][3]
Molecular Formula C9H17NO2 [1112][3]

Boiling Point 110 °C @ 15 Torr [1]
Flash Point 96.8 °C [1]
Density 1.028 g/cm3 [1]
Refractive Index 1.472 [1]

Vapor Pressure

0.0682 mmHg at 25°C

[1]

193-195 °C (for hydrochloride

Melting Point salt) [4]
LogP 1.38 [3]
Polar Surface Area 52.3 A2 [3][5]
Rotatable Bond Count 3 [3]

Safety and Hazard Information

Based on available safety data sheets for Ethyl 1-aminocyclohexanecarboxylate

hydrochloride, the compound is classified with the following hazards.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye Irritation 2A o
irritation

Specific target organ toxicity — ]
) ] H335: May cause respiratory
Single exposure (Respiratory 3 o
o irritation
tract irritation)

(Data derived from the hydrochloride salt, which is a common form of this compound)[4]
Pictograms:

GHSO07: Exclamation mark[4]

Signal Word: Warning[4]

Precautionary Statements:

A comprehensive list of precautionary statements includes P261, P264, P271, P280,
P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362,
P403+P233, P405, and P501.[4]

Handling and Storage

Proper handling and storage are crucial to ensure the safety of personnel and the integrity of
the compound.

Handling:

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Use in a well-ventilated area or a chemical fume hood.[6]

Wash hands and clothing after handling the product.[7]
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o Keep away from sources of ignition.

o Take measures to prevent the buildup of electrostatic charge.

o Wear appropriate personal protective equipment (PPE).[6][8]

Storage:

o Keep the container tightly closed in a dry and well-ventilated place.[9]

» Store at room temperature or as recommended by the supplier.[4][10] Some suppliers

recommend refrigerated storage (2-8°C) under an inert atmosphere.[11]

e Incompatible materials include acids, bases, and oxidizing agents.[12]

Personal Protective Equipment (PPE)

A conservative approach to personal protection is mandatory when handling this chemical.

Table 3: Recommended Personal Protective Equipment

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical splash goggles and

a face shield.[6]

Protects against splashes and
vapors that can cause severe

eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).

Prevents skin contact which

can lead to irritation.

Body Protection

Flame-resistant lab coat,
buttoned, and long pants.[6]

Protects skin from accidental

spills and splashes.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[6] If
ventilation is inadequate, a
NIOSH-approved respirator
should be used.[13]

Minimizes inhalation of

potentially harmful vapors.
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First-Aid Measures

In case of exposure, immediate medical attention is crucial.

Table 4: First-Aid Procedures

Exposure Route First-Aid Procedure

Move the exposed person to fresh air at once. If
) breathing has stopped, perform artificial
Inhalation I . .
respiration. Get medical attention as soon as

possible.[14]

Immediately flush the contaminated skin with
) water.[14] Remove contaminated clothing. If
Skin Contact o ] ] }
irritation persists after washing, get medical

attention.

Immediately wash (irrigate) the eyes with large
amounts of water for at least 15 minutes,

Eye Contact ) . )
occasionally lifting the lower and upper lids. Get

medical attention immediately.[8][14]

Get medical attention immediately.[14] Never
Ingestion give anything by mouth to an unconscious

person. Rinse mouth with water.[8]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Specific Hazards: No specific data is available for this compound, but similar chemicals may
produce carbon oxides and nitrogen oxides upon combustion.

e Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[8]
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Accidental Release:

e Personal Precautions: Use personal protective equipment.[8] Ensure adequate ventilation.
Evacuate personnel to safe areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8]

e Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a sealed container for disposal.[6] For larger spills, sweep up and
shovel into suitable containers for disposal.[12]

Experimental Protocols and Data Presentation

The data presented in this guide is compiled from publicly available Safety Data Sheets and
chemical databases. These sources do not typically provide detailed experimental
methodologies for the determination of physical, chemical, or toxicological properties. The
presented values are generally derived from standardized testing protocols established by

regulatory bodies.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Ethyl 1-
aminocyclohexanecarboxylate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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